Cas no 90134-59-1 (Flamprop M)

• Product Name: Flamprop M
• CAS No: 90134-59-1
• MF: C₁₆H₁₃ClFNO₃
• MW: 321.730726957321
• CID: 805565
• PubChem ID: 5748526
• Update Time: 2025-11-03

Flamprop M Chemical and Physical Properties

Names and Identifiers

• D-Alanine,N-benzoyl-N-(3-chloro-4-fluorophenyl)-
• (2R)-2-[benzoyl-(3-chloro-4-fluoro-phenyl)amino]propanoic acid
• WS678504GY
• SCHEMBL126595
• CHEBI:81961
• C18788
• Q22807575
• N-Benzoyl-N-(3-chloro-4-fluorophenyl)-D-alaninate
• D-Alanine, N-benzoyl-N-(3-chloro-4-fluorophenyl)-
• NS00077931
• Flamprop-M
• 90134-59-1
• Flamprop M
• UNII-WS678504GY
• Flamprop-M [BSI:ISO]
• (2R)-2-(N-benzoyl-3-chloro-4-fluoroanilino)propanoic acid
• (R)-Flamprop
• N-Benzoyl-N-(3-chloro-4-fluorophenyl)-D-alanine
• FLAMPROP-M [ISO]
• DTXSID6058213

• Inchi： 1S/C16H13ClFNO3/c1-10(16(21)22)19(12-7-8-14(18)13(17)9-12)15(20)11-5-3-2-4-6-11/h2-10H,1H3,(H,21,22)/t10-/m1/s1
• InChI Key： YQVMVCCFZCMYQB-SNVBAGLBSA-N
• SMILES： ClC1=C(C=CC(=C1)N(C(C1C=CC=CC=1)=O)[C@@H](C(=O)O)C)F

Computed Properties

• Exact Mass: 321.057
• Monoisotopic Mass: 321.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6A^2

Experimental Properties

• Density: 1.392
• Boiling Point: 516.1°Cat760mmHg
• Flash Point: 265.9°C
• Refractive Index: 1.62

Additional information on Flamprop M

Comprehensive Overview of Flamprop M (CAS No. 90134-59-1): Properties, Applications, and Environmental Impact

Flamprop M (CAS No. 90134-59-1) is a selective herbicide belonging to the aryloxyphenoxypropionate chemical class. This compound is widely recognized for its efficacy in controlling grassy weeds in broadleaf crops, particularly in cereal fields. With the increasing global demand for sustainable agriculture, Flamprop M has garnered attention for its targeted action and reduced environmental persistence compared to older-generation herbicides.

The molecular structure of Flamprop M features a unique propionic acid moiety, which contributes to its systemic herbicidal activity. When applied post-emergence, it inhibits acetyl-CoA carboxylase (ACCase), a critical enzyme in fatty acid biosynthesis. This mechanism makes it particularly effective against annual grassy weeds while demonstrating crop safety for wheat, barley, and other cereals—a key reason for its adoption in integrated weed management systems.

Recent studies highlight Flamprop M's role in addressing herbicide resistance challenges. As farmers increasingly search for "herbicide rotation strategies" and "resistance management solutions," this compound offers an alternative mode of action to mitigate resistance development. Field trials demonstrate its effectiveness against Alopecurus myosuroides (black-grass) and Avena fatua (wild oats), two problematic species showing resistance to other herbicide classes.

Environmental considerations surrounding Flamprop M usage have been thoroughly investigated. With a half-life of 15-30 days in soil under typical conditions, it shows moderate persistence but significantly lower bioaccumulation potential than persistent organic pollutants. Regulatory agencies have approved its use with specific application guidelines to minimize runoff and protect aquatic ecosystems—a critical factor for farmers searching for "eco-friendly weed control" solutions.

The formulation technology of Flamprop M products has evolved significantly. Modern emulsifiable concentrate (EC) and suspo-emulsion (SE) formulations improve spray deposition and rainfastness, addressing common user concerns about "herbicide wash-off" and "application timing." These advancements contribute to more consistent field performance and reduced application rates compared to earlier formulations.

Global market trends indicate growing interest in Flamprop M as part of sustainable intensification practices. Agricultural professionals frequently search for information on "crop selectivity," "tank-mix compatibility," and "optimal application rates"—all areas where this herbicide demonstrates particular strengths. Its compatibility with various adjuvant systems further enhances its flexibility in diverse farming operations.

Ongoing research explores the potential for Flamprop M in conservation agriculture systems. As no-till and reduced-tillage practices gain popularity worldwide, the compound's soil interaction characteristics and efficacy in minimally disturbed soils make it a candidate for "weed control in sustainable systems." Field studies continue to evaluate its performance under different residue management scenarios.

From a regulatory perspective, Flamprop M maintains approvals in multiple jurisdictions with specific use restrictions and stewardship guidelines. The agricultural community shows consistent interest in "herbicide regulatory updates" and "product safety profiles," areas where transparent information about this compound remains important for informed decision-making.

Looking forward, the role of Flamprop M in integrated pest management systems appears promising. Its combination with biological control agents and cultural weed management practices forms part of ongoing research into "holistic weed control" approaches. The compound's selectivity and favorable environmental profile position it as a valuable tool in the evolving landscape of crop protection technologies.